Cas no 185211-45-4 (2-Pyrrolidinecarboxamide, 1-[(2S)-2-amino-1-oxobutyl]-N-butyl-, (2S)-)

• Product Name: 2-Pyrrolidinecarboxamide, 1-[(2S)-2-amino-1-oxobutyl]-N-butyl-, (2S)-
• CAS No: 185211-45-4
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• CID: 1378534
• Update Time: 2024-08-16

2-Pyrrolidinecarboxamide, 1-[(2S)-2-amino-1-oxobutyl]-N-butyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, 1-[(2S)-2-amino-1-oxobutyl]-N-butyl-, (2S)-
• 2-Pyrrolidinecarboxamide, 1-[(2S)-2-amino-1-oxobutyl]-N-butyl-, (2S)- (9CI)

• Inchi： 1S/C13H25N3O2/c1-3-5-8-15-12(17)11-7-6-9-16(11)13(18)10(14)4-2/h10-11H,3-9,14H2,1-2H3,(H,15,17)/t10-,11-/m0/s1
• InChI Key： ZUFOHXXZTMOECH-QWRGUYRKSA-N
• SMILES： N1(C(=O)[C@@H](N)CC)CCC[C@H]1C(NCCCC)=O

Computed Properties

• Exact Mass: 255.19485

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• Boiling Point: 475.3±45.0 °C(Predicted)
• PSA: 75.43
• pka: 15.22±0.20(Predicted)